Cas no 1058705-08-0 (geomycin B)

geomycin B structure
geomycin B structure
Product Name:geomycin B
CAS No:1058705-08-0
MF:C34H30O15
MW:678.593011379242
CID:2025892
PubChem ID:25058110
Update Time:2025-04-21

geomycin B Chemical and Physical Properties

Names and Identifiers

    • geomycin B
    • 2-Hydroxy-6-(4-(2-hydroxy-6-(4-hydroxy-2-methoxy-6-(methoxycarbonyl)phenoxy)-4-methylbenzoyloxy)-2-methoxy-6-(methoxycarbonyl)phenoxy)-4-methylbenzoate
    • 2-Hydroxy-6-(4-{2-hydroxy-6-[4-hydroxy-2-methoxy-6-(methoxycarbonyl)phenoxy]-4-methylbenzoyloxy}-2-methoxy-6-(methoxycarbonyl)phenoxy)-4-methylbenzoate
    • CHEMBL507425
    • CHEBI:214854
    • 1058705-08-0
    • 2-hydroxy-6-(4-(2-hydroxy-6-(4-hydroxy-2-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoyl)oxy-2-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoic acid
    • 2-hydroxy-6-[4-[2-hydroxy-6-(4-hydroxy-2-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoyl]oxy-2-methoxy-6-methoxycarbonylphenoxy]-4-methylbenzoic acid
    • Inchi: 1S/C34H30O15/c1-15-7-21(36)27(31(38)39)23(9-15)48-30-20(33(41)46-6)13-18(14-26(30)44-4)47-34(42)28-22(37)8-16(2)10-24(28)49-29-19(32(40)45-5)11-17(35)12-25(29)43-3/h7-14,35-37H,1-6H3,(H,38,39)
    • InChI Key: ZHHOOIJQRTVLKW-UHFFFAOYSA-N
    • SMILES: COC(C1C(OC2C(C(OC3C=C(C(OC)=O)C(OC4C(C(=O)O)=C(O)C=C(C)C=4)=C(OC)C=3)=O)=C(O)C=C(C)C=2)=C(OC)C=C(O)C=1)=O

Computed Properties

  • Exact Mass: 678.15847025Da
  • Monoisotopic Mass: 678.15847025Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 14
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.057
  • Topological Polar Surface Area: 214Ų
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